Cas no 1024732-38-4 (2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide)

• Product Name: 2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide
• CAS No: 1024732-38-4
• MF: C₁₇H₁₄F₂N₂O₂
• MW: 316.302071094513
• MDL: MFCD01567471
• CID: 4677302
• Update Time: 2025-06-08

2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-ACETYL-3-((2,4-DIFLUOROPHENYL)AMINO)-N-PHENYLPROP-2-ENAMIDE
• 2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide

• MDL： MFCD01567471
• Inchi： 1S/C17H14F2N2O2/c1-11(22)14(17(23)21-13-5-3-2-4-6-13)10-20-16-8-7-12(18)9-15(16)19/h2-10,22H,1H3,(H,21,23)/b14-11?,20-10+
• InChI Key： GCGFZZVPGMJAEK-OWWLVNLYSA-N
• SMILES： FC1C=C(C=CC=1/N=C/C(=C(C)O)C(NC1C=CC=CC=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 473
• Topological Polar Surface Area: 61.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 493.8±45.0 °C at 760 mmHg
• Flash Point: 252.5±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide

Introduction to 2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide (CAS No. 1024732-38-4)

2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide, identified by its CAS number 1024732-38-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an acetyl group, an amine group, and a phenyl ring, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

The structure of 2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide incorporates a 2,4-difluorophenyl moiety, which is known for its ability to enhance binding affinity and metabolic stability in drug candidates. The combination of these features positions the compound as a promising candidate for further investigation in medicinal chemistry. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties and potential interactions of this molecule with biological targets, thereby facilitating the design of more effective drug candidates.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are crucial for understanding their biological activity. The use of advanced synthetic techniques has allowed for the efficient preparation of derivatives of 2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide, enabling researchers to explore a wide range of biological functions. For instance, modifications to the phenyl ring or the amine group can significantly alter the pharmacological profile of the compound, making it an attractive system for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. The 2,4-difluorophenyl group is particularly noteworthy due to its role in enhancing the bioavailability and reducing degradation rates in drug molecules. This feature has been exploited in several recent studies aimed at developing novel anti-inflammatory and anti-cancer agents. Additionally, the acetyl and phenyl groups provide opportunities for further derivatization, allowing researchers to fine-tune the properties of the compound for specific therapeutic applications.

The synthesis of 2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also enhance purity, which is critical for subsequent biological evaluations.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Initial studies have shown that derivatives of 2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide exhibit significant activity against certain enzymatic targets. For example, modifications to the amine group have led to compounds with potent inhibitory effects on kinases and other enzymes implicated in disease pathways. These findings underscore the importance of this scaffold in developing novel therapeutics.

The integration of computational tools into drug discovery has revolutionized the way researchers approach molecular design. By leveraging machine learning algorithms and high-throughput virtual screening, scientists can rapidly identify promising candidates like 2-Acetyl-3-((2,4-difluorophenyl)amino)-N-phenylprop-2-enamide. These methods allow for the prediction of binding affinities and ADME (Absorption, Distribution, Metabolism, and Excretion) properties, thereby streamlining the drug development process. The ability to model complex molecular interactions has significantly reduced the time and resources required to bring new drugs to market.

In conclusion, 2-Acetyl-3-((2,4-difluorophenyl)amino))-N-phenoxypropanylpropanoic acid amide (CAS No. 102473327323824734) exhibits remarkable potential as a pharmacological scaffold due to its complex structure and functional groups. Ongoing research continues to uncover new applications for this compound and its derivatives in various therapeutic areas.